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Compound of Interest

Compound Name: 2-Bromo-4,5-difluorophenol

Cat. No.: B066367

An In-depth Technical Guide to the Molecular Weight of 2-Bromo-4,5-difluorophenol

This guide provides a comprehensive overview of the molecular weight and key
physicochemical properties of 2-Bromo-4,5-difluorophenol, tailored for researchers,
scientists, and professionals in drug development. It includes a detailed experimental protocol
for molecular weight determination using Gas Chromatography-Mass Spectrometry (GC-MS)
and a workflow visualization to elucidate the process.

Physicochemical and Computed Properties

2-Bromo-4,5-difluorophenol is a halogenated aromatic compound utilized as a building block
in the synthesis of pharmaceuticals and agrochemicals.[1] An accurate understanding of its
molecular weight and other properties is fundamental for stoichiometric calculations in
synthesis, structural elucidation, and quality control.

The quantitative data for 2-Bromo-4,5-difluorophenol are summarized in the table below for
clear reference and comparison.
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Property

Value

Molecular Weight

208.99 g/mol [1][2][3]

Molecular Formula

CeH3BrF20[1][2][3]

CAS Number

166281-37-4[2][3]

Exact Mass

207.93353 Da[4]

Monoisotopic Mass

207.93353 Da[4]

Purity (Typical)

> 98% (GC)[1][2]

Physical State

Liquid[2]

Appearance Colorless to slightly pale yellow[1][2]
Density 1.84 g/mL[1][2]

Refractive Index 1.53[1][2]

Topological Polar Surface Area 20.2 A2[4]

Hydrogen Bond Donor Count 1[5]

Hydrogen Bond Acceptor Count 3[5]

Experimental Determination of Molecular Weight by
GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for
the separation, identification, and molecular weight determination of volatile and semi-volatile
compounds like 2-Bromo-4,5-difluorophenol.[1][2] The gas chromatograph separates the
analyte from the solvent and any impurities, after which the mass spectrometer ionizes the
compound and separates the ions based on their mass-to-charge ratio, providing a precise
molecular weight.[6]

Principle

The sample is first vaporized and injected into a gas chromatograph, where it is carried by an
inert gas through a capillary column. The column's stationary phase separates compounds

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.thermofisher.com/sg/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information/gc-ms-sample-preparation.html
https://asianpubs.org/index.php/ajchem/article/download/20263/20212
https://www.memphis.edu/chem/faculty-burkey/4416assignments/4406%20GC-MS%20procedure%20and%20background.pdf
https://www.thermofisher.com/sg/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information/gc-ms-sample-preparation.html
https://asianpubs.org/index.php/ajchem/article/download/20263/20212
https://www.memphis.edu/chem/faculty-burkey/4416assignments/4406%20GC-MS%20procedure%20and%20background.pdf
https://asianpubs.org/index.php/ajchem/article/download/20263/20212
https://www.memphis.edu/chem/faculty-burkey/4416assignments/4406%20GC-MS%20procedure%20and%20background.pdf
https://documents.thermofisher.com/TFS-Assets%2FCMD%2FApplication-Notes%2FANCCSGPHNWTR_0311.pdf
https://documents.thermofisher.com/TFS-Assets%2FCMD%2FApplication-Notes%2FANCCSGPHNWTR_0311.pdf
https://www.thermofisher.com/sg/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information/gc-ms-sample-preparation.html
https://asianpubs.org/index.php/ajchem/article/download/20263/20212
https://asianpubs.org/index.php/ajchem/article/download/20263/20212
https://www.thermofisher.com/sg/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information/gc-ms-sample-preparation.html
https://asianpubs.org/index.php/ajchem/article/download/20263/20212
https://www.thermofisher.com/sg/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information/gc-ms-sample-preparation.html
https://asianpubs.org/index.php/ajchem/article/download/20263/20212
https://www.thermofisher.com/sg/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information/gc-ms-sample-preparation.html
https://asianpubs.org/index.php/ajchem/article/download/20263/20212
https://documents.thermofisher.com/TFS-Assets%2FCMD%2FApplication-Notes%2FANCCSGPHNWTR_0311.pdf
https://www.osti.gov/biblio/5022438
https://www.osti.gov/biblio/5022438
https://www.benchchem.com/product/b066367?utm_src=pdf-body
https://www.thermofisher.com/sg/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information/gc-ms-sample-preparation.html
https://asianpubs.org/index.php/ajchem/article/download/20263/20212
https://m.youtube.com/watch?v=F9NUXkyIl5A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

based on their boiling points and chemical properties.[1] As the separated compound elutes
from the column, it enters the mass spectrometer. In the ion source, the molecule is ionized,
typically by electron impact (El), which knocks off an electron to form a molecular ion (M*:).[3]
The mass analyzer then filters these ions by their mass-to-charge (m/z) ratio. The detector
records the abundance of each ion, and the resulting mass spectrum will prominently display
the molecular ion peak, whose m/z value corresponds to the molecular weight of the
compound.[1][3]

Detailed Experimental Protocol

This protocol outlines a standard procedure for the analysis of 2-Bromo-4,5-difluorophenol
using a common GC-MS system.

2.2.1. Apparatus and Reagents

o Apparatus: Gas chromatograph coupled to a mass spectrometer (GC-MS), microsyringe,
autosampler vials, analytical balance.

» Reagents: 2-Bromo-4,5-difluorophenol sample, high-purity solvent (e.g., acetone or
methanol), high-purity helium carrier gas.

2.2.2. Sample Preparation

Accurately weigh approximately 10-20 mg of the 2-Bromo-4,5-difluorophenol sample.

Dissolve the sample in 1-2 mL of a suitable volatile solvent like acetone or methanol in a
clean vial to create a stock solution.[3]

Perform a serial dilution to prepare a final sample concentration of approximately 50 ppm.

Transfer the final diluted sample to an autosampler vial for injection.

2.2.3. GC-MS Instrumental Parameters The following are typical parameters for the analysis of
halogenated phenols and can be optimized as needed.

e Gas Chromatograph (GC) Conditions:

o Injection Port: Splitless mode, 275 °C[4]
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o Carrier Gas: Helium, constant flow rate of 1.5 mL/min[4]

o Oven Program: Initial temperature of 60 °C held for 5 minutes, then ramped at 8 °C/min to
300 °C and held for 10 minutes.[4]

o Column: A low-polarity capillary column, such as one with a 5% diphenyl / 95% dimethyl
polysiloxane stationary phase (e.g., TraceGOLD TG-5SilMS), is suitable for phenol
analysis.[4]

e Mass Spectrometer (MS) Conditions:
o lon Source: Electron Impact (El)
o lonization Energy: 70 eV|[7]
o Mass Range: Scan from m/z 40 to 400.
o Transfer Line Temperature: 300 °C[4]
o lon Source Temperature: 230 °C

2.2.4. Data Acquisition and Analysis

Inject 1 pL of the prepared sample into the GC-MS system.

Acquire the data, which will consist of a total ion chromatogram (TIC) showing peaks as a
function of retention time.

Obtain the mass spectrum for the primary peak corresponding to 2-Bromo-4,5-
difluorophenol.

Identify the molecular ion peak (M*:) in the mass spectrum. This is typically the peak with the
highest m/z value.

The m/z value of the molecular ion peak directly corresponds to the molecular weight of the
compound. The presence of bromine will also result in a characteristic M+2 isotopic peak
(due to the 7°Br and 81Br isotopes) of nearly equal intensity, which helps confirm the
presence of a single bromine atom.
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Workflow Visualization

The following diagram illustrates the logical workflow for determining the molecular weight of 2-
Bromo-4,5-difluorophenol using the described GC-MS protocol.
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GC-MS workflow for molecular weight determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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